N-[4-[acetyl(methyl)amino]phenyl]bicyclo[2.2.1]heptane-2-carboxamide

• IUPAC Name: N-[4-[acetyl(methyl)amino]phenyl]bicyclo[2.2.1]heptane-2-carboxamide
• InChI: InChI=1S/C17H22N2O2/c1-11(20)19(2)15-7-5-14(6-8-15)18-17(21)16-10-12-3-4-13(16)9-12/h5-8,12-13,16H,3-4,9-10H2,1-2H3,(H,18,21)
• InChI Key: YYFUIOFQZWYVDN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N(C)C1=CC=C(C=C1)NC(=O)C2CC3CCC2C3
• Molecular Formula: C17H22N2O2
• Molecular Weight: 286.37 g/mol

Description

N-[4-[acetyl(methyl)amino]phenyl]bicyclo[2.2.1]heptane-2-carboxamide is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound is commonly referred to as AM-251 and is a potent antagonist of the cannabinoid receptor CB1. The cannabinoid receptor system is involved in a range of physiological processes, including pain perception, appetite, and mood regulation. Therefore, the potential therapeutic applications of AM-251 are vast and varied.

Mechanism of Action

AM-251 works by blocking the activity of the CB1 receptor, which is involved in the regulation of pain perception, appetite, and mood. By blocking the activity of the CB1 receptor, AM-251 can reduce pain perception, suppress appetite, and regulate mood.
Biochemical and Physiological Effects:
AM-251 has a range of biochemical and physiological effects. Research has shown that AM-251 can reduce pain perception and suppress appetite in animal models. Additionally, AM-251 has been shown to regulate mood and reduce anxiety in animal models.

Advantages and Limitations for Lab Experiments

AM-251 has several advantages and limitations for lab experiments. One advantage is that it is a potent antagonist of the CB1 receptor, making it useful for studying the effects of the CB1 receptor on physiological processes. However, one limitation is that it is a complex compound to synthesize, requiring specialized equipment and expertise.

Future Directions

There are several future directions for research on AM-251. One area of research is the potential therapeutic applications of AM-251 in pain management, appetite suppression, and mood regulation. Another area of research is the development of new compounds that are more potent and selective CB1 receptor antagonists. Additionally, research is needed to better understand the long-term effects of AM-251 on physiological processes and to develop new methods for synthesizing the compound.

Synthesis Methods

AM-251 was first synthesized in 1999 by Alexandros Makriyannis and his team at Northeastern University. The synthesis of AM-251 involves a multi-step process that includes the reaction of 2-cyclohexenone with methylamine, followed by acetylation and cyclization to form the final product. The synthesis of AM-251 is a complex process that requires specialized equipment and expertise.

Scientific Research Applications

AM-251 has been the subject of extensive scientific research due to its potential therapeutic applications. Research has shown that AM-251 is a potent antagonist of the CB1 receptor, which is involved in a range of physiological processes. The potential therapeutic applications of AM-251 include pain management, appetite suppression, and mood regulation.